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Compound of Interest

Compound Name: RS 39604

Cat. No.: B1239666 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While a specific Safety Data Sheet (SDS) with detailed disposal instructions for

RS 39604 is not readily available in the public domain, established principles for the disposal of

laboratory chemical waste provide a clear framework for its safe management. As RS 39604 is

a chlorinated organic compound intended for laboratory research use only, it should be treated

as hazardous waste unless explicitly determined otherwise by a qualified professional.

Immediate Safety and Handling Considerations
When handling RS 39604, researchers should adhere to standard laboratory safety protocols.

This includes the use of appropriate personal protective equipment (PPE) such as safety

goggles, gloves, and a lab coat. All handling of the solid compound or its solutions should be

performed in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Step-by-Step Disposal Protocol
In the absence of specific manufacturer guidance, the following step-by-step procedure, based

on general best practices for hazardous chemical waste, should be followed for the disposal of

RS 39604 and its containers.

Waste Identification and Classification: Treat all RS 39604 waste, including unused product,

solutions, and contaminated materials (e.g., pipette tips, gloves, and glassware), as
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hazardous chemical waste. Due to its chemical structure (C26H36ClN3O6S.HCl), it falls

under the category of chlorinated organic compounds.

Waste Segregation: Do not mix RS 39604 waste with other waste streams. It is crucial to

segregate chlorinated organic waste from non-halogenated solvents and other incompatible

chemicals to prevent dangerous reactions.[1][2]

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container with a secure

screw-top cap.[1][3] The original container, if in good condition, can be used for the

disposal of the pure compound.

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "RS 39604," and a clear indication of the associated hazards (e.g., "Toxic,"

"Irritant").[1] The label should also include the accumulation start date.

Waste Accumulation and Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[1] This area should be under the control of laboratory personnel and

away from general traffic.

Ensure the container is kept closed at all times, except when adding waste.[1][4]

Secondary containment, such as a tray, is recommended to contain any potential leaks or

spills.[2]

Disposal of Empty Containers:

A container that has held RS 39604 should be considered hazardous waste.

For a container to be considered "empty" and disposed of as regular trash, it must be

triple-rinsed with a suitable solvent.[2] The rinsate from this process must be collected and

disposed of as hazardous chemical waste.[2]

After rinsing, deface or remove all hazardous labels before disposing of the container in

the regular trash.[4]
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Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or

equivalent office to arrange for the pickup and disposal of the hazardous waste.[4]

Do not attempt to dispose of RS 39604 down the drain or in the regular trash.[4][5]

Chlorinated hydrocarbons are generally prohibited from sewer disposal.[5] Evaporation in

a fume hood is also not an acceptable method of disposal.[4]

Quantitative Data Summary
In the absence of specific quantitative data for RS 39604 disposal, the following table

summarizes general guidelines for laboratory hazardous waste management.

Parameter Guideline Citation

Waste Accumulation Limit

(Federal)

Up to 55 gallons of hazardous

waste or 1 quart of acutely

hazardous waste in a Satellite

Accumulation Area.

[2]

Container Headspace

Leave at least 10% headspace

in liquid waste containers to

allow for expansion.

pH of Aqueous Waste for

Sewer Disposal

Must be between 5.5 and 9.5

(Note: Not applicable to

chlorinated compounds like RS

39604).

[6]

Halogenated Compound

Content for Non-halogenated

Waste Stream

Must be less than 2% to be

considered non-halogenated

solvent waste.

[7]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of RS 39604.
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Preparation & Handling

Waste Generation

Disposal Path

Handle RS 39604 with appropriate PPE in a ventilated area

Generate RS 39604 waste (unused solid, solutions, contaminated items)

Classify as Hazardous Waste (Chlorinated Organic Compound)

Segregate from other waste streams

Yes

Use a designated, labeled, and sealed hazardous waste container

Store in Satellite Accumulation Area (SAA) with secondary containment

Contact EH&S for pickup and disposal

Final Disposal via licensed hazardous waste facility

Click to download full resolution via product page

Disposal workflow for RS 39604.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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